Cas no 824933-89-3 (Phenol, 2-amino-5-[(2-hydroxypropoxy)methyl]-)

• Product Name: Phenol, 2-amino-5-[(2-hydroxypropoxy)methyl]-
• CAS No: 824933-89-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 690534
• PubChem ID: 71418441
• Update Time: 2025-04-19

Phenol, 2-amino-5-[(2-hydroxypropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-5-[(2-hydroxypropoxy)methyl]-
• 2-amino-5-(2-hydroxypropoxymethyl)phenol
• DTXSID60837753
• 2-Amino-5-[(2-hydroxypropoxy)methyl]phenol
• 824933-89-3

• Inchi： 1S/C10H15NO3/c1-7(12)5-14-6-8-2-3-9(11)10(13)4-8/h2-4,7,12-13H,5-6,11H2,1H3
• InChI Key： ZQODEIILMSTZMT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=C(C=1)O)N)CC(C)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų